8,8-Difluorobicyclo[5.1.0]octan-4-one

• Molecular Formula: C8H10F2O
• Molecular Weight: 160.16 g/mol
• IUPAC Name: 8,8-difluorobicyclo[5.1.0]octan-4-one
• InChI: InChI=1S/C8H10F2O/c9-8(10)6-3-1-5(11)2-4-7(6)8/h6-7H,1-4H2
• InChI Key: XEJJNMIIVMDRFG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)CCC2C1C2(F)F

Description

8,8-Difluorobicyclo[5.1.0]octan-4-one is a fluorinated bicyclic ketone characterized by a strained norbornane-like framework with two fluorine atoms at the bridgehead positions (C8) and a ketone group at C2. Its structure combines the steric constraints of a bicyclo[5.1.0]octane system with the electronic effects of fluorine substituents, making it a valuable scaffold in medicinal chemistry and materials science. The compound’s rigid geometry and fluorination pattern enhance metabolic stability and influence intermolecular interactions, particularly in drug design where bioisosteric replacement of aromatic rings is sought .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 8,8-Difluorobicyclo[5.1.0]octan-4-one typically involves the fluorination of a bicyclic precursor. One common method includes the use of fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI) under controlled conditions to introduce the fluorine atoms at the desired positions .

Industrial Production Methods: While specific industrial production methods for 8,8-Difluorobicyclo[5.1.0]octan-4-one are not widely documented, the general approach would involve scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, using continuous flow reactors, and ensuring the availability of high-purity starting materials and reagents .

Chemical Reactions Analysis

Types of Reactions: 8,8-Difluorobicyclo[5.1.0]octan-4-one undergoes various chemical reactions, including:

Oxidation: The ketone group can be further oxidized to form carboxylic acids or other oxidized derivatives.

Reduction: The ketone group can be reduced to form alcohols using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The fluorine atoms can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Major Products Formed:

Oxidation: Carboxylic acids or other oxidized derivatives.

Reduction: Alcohols.

Substitution: Substituted derivatives with various functional groups.

Scientific Research Applications

8,8-Difluorobicyclo[5.1.0]octan-4-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Medicine: Research into its potential as a pharmaceutical intermediate or as a lead compound for drug development.

Industry: Applications in the development of new materials, including polymers and advanced composites.

Mechanism of Action

The mechanism of action of 8,8-Difluorobicyclo[5.1.0]octan-4-one is primarily determined by its structural features. The presence of the fluorine atoms and the ketone group allows it to interact with various molecular targets through:

Electrophilic interactions: The ketone group can act as an electrophile, participating in reactions with nucleophiles.

Hydrogen bonding: The fluorine atoms can form hydrogen bonds with suitable donors, influencing the compound’s reactivity and interactions.

Steric effects: The bicyclic structure imposes steric constraints, affecting the compound’s reactivity and selectivity in chemical reactions.

Comparison with Similar Compounds

Research Findings and Implications

Synthetic Flexibility : Modular approaches using diazo precursors () and cyclopropanation () highlight pathways to diversify bicyclo[5.1.0]octane scaffolds.

Medicinal Chemistry Potential: Fluorinated bicyclo[5.1.0]octanes are understudied but promising for designing conformationally restricted drug candidates, analogous to smaller fluorinated bicyclic bioisosteres .

Environmental Considerations : Unlike persistent perfluorinated compounds (e.g., PFOS), selectively fluorinated bicyclic systems may offer greener alternatives due to biodegradability .